Cas no 1603324-22-6 (1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane)

• Product Name: 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane
• CAS No: 1603324-22-6
• MF: C₁₂H₂₄BrClO
• MW: 299.675362586975
• CID: 5996942
• PubChem ID: 114773575
• Update Time: 2025-05-19

1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane
• EN300-1133717
• 1-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]octane
• 1603324-22-6

• Inchi： 1S/C12H24BrClO/c1-3-4-5-6-7-8-9-15-12(2,10-13)11-14/h3-11H2,1-2H3
• InChI Key： BMYRNTZNPYPGDX-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCCCCCCCC

Computed Properties

• Exact Mass: 298.06991g/mol
• Monoisotopic Mass: 298.06991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane

Recent Advances in the Study of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS: 1603324-22-6)

The compound 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS: 1603324-22-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated alkyl ether structure, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its physicochemical properties, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and optimization strategies for 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane. The researchers highlighted its utility as an intermediate in the synthesis of more complex bioactive molecules. The compound's ability to undergo nucleophilic substitution reactions due to the presence of bromo and chloro substituents makes it a versatile building block in organic synthesis. The study also reported improved yields through the use of novel catalysts, paving the way for more efficient large-scale production.

In another groundbreaking study, researchers investigated the potential antimicrobial properties of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane. Preliminary in vitro assays demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings suggest that this compound could serve as a lead structure for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Further research has delved into the compound's pharmacokinetic profile. A recent pharmacokinetic study in rodent models revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. However, the study also noted rapid metabolism via hepatic pathways, which may necessitate structural modifications to improve metabolic stability. These insights are crucial for guiding future drug development efforts involving this compound.

The safety profile of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane has also been a focus of recent investigations. Toxicological studies conducted in accordance with OECD guidelines indicated low acute toxicity but highlighted potential hepatotoxicity at higher doses. These findings underscore the importance of careful dose optimization in any therapeutic applications. Researchers are currently exploring derivatives with improved safety profiles while maintaining the desired biological activity.

From a chemical biology perspective, the compound's interaction with various cellular targets is being actively investigated. Proteomic studies have identified several potential protein targets, including enzymes involved in lipid metabolism and signal transduction pathways. These interactions may explain some of the observed biological effects and provide opportunities for targeted drug design. Molecular docking studies are underway to better understand these interactions at the atomic level.

In conclusion, 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS: 1603324-22-6) represents a promising chemical entity with diverse applications in pharmaceutical research and chemical synthesis. Recent studies have significantly advanced our understanding of its properties and potential uses, while also identifying areas for further investigation. As research continues, this compound may yield important contributions to drug discovery and development, particularly in addressing unmet medical needs such as antimicrobial resistance.